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Introduction

Strontium thiosulphate (SrS203) is an inorganic compound that has garnered interest in
various chemical and materials science applications. As with other alkaline earth metal
thiosulphates, it is primarily known and studied in its hydrated forms. This document provides
an in-depth guide to the discovery, history, synthesis, and physicochemical properties of
strontium thiosulphate, with a focus on its crystalline hydrates. For professionals in drug
development, the detailed characterization of this compound, including its solubility and thermal
stability, offers insights into the behavior of strontium-containing salts and thiosulphate-based
molecules.

Discovery and History

The history of strontium thiosulphate is intrinsically linked to the discovery of its constituent
element, strontium, and the characterization of thiosulphates. The element strontium was first
identified as a distinct substance in 1790 by Adair Crawford and William Cruickshank in a
mineral sample from a lead mine in Strontian, Scotland.[1][2] It was later isolated as a metal in
1808 by Sir Humphry Davy through electrolysis.[1][3]

Thiosulphates, as a class of chemical compounds, have been a subject of study in inorganic
chemistry for a considerable time. However, pure thiosulphuric acid was only successfully
synthesized recently.[4] The salts of thiosulphuric acid, including those of the alkaline earth
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metals, are more stable and have been more extensively explored, existing predominantly as
hydrates.[4] To date, two crystalline hydrates of strontium thiosulphate have been structurally
characterized: strontium thiosulphate pentahydrate (SrS203-5H20) and strontium
thiosulphate monohydrate (SrS203-H20).[4]

Physicochemical and Structural Properties

The known properties of strontium thiosulphate are primarily associated with its hydrated
forms. The following tables summarize the available quantitative data for both the anhydrous
compound and its common hydrates.

General Properties
Property Value Source(s)

Anhydrous Strontium
Thiosulphate (SrS203)

Molecular Formula 03S2Sr [5]1[6]
Molecular Weight 199.75 g/mol [7]
CAS Number 15123-90-7 [5][6]

Strontium Thiosulphate
Pentahydrate (SrS203-5H20)

Appearance Fine needles [7]
Density 2.17 g/lcm3 [7]
Solubility in Water 12.5 g/100 mL at 15°C [7]
o ) Insoluble in ethanol and
Solubility in Organic Solvents [7]
acetone

Thermal Stability
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Compound Conditions Observation Source(s)

) Loses four water
SrS203:5H20 Heating to 100°C ]
molecules of hydration

Heating to 225°C Decomposes [7]

o Forms sulfur and
Decomposition in air _ [7]
strontium sulfate

Crystallographic Data for Strontium Thiosulphate
Monohydrate (SrS203-H20)

Parameter Value Source(s)
Crystal System Triclinic [4]
Space Group P1 [4]
a 4.6858 (2) A [4]
b 5.9178 (3) A [4]
c 9.0167 (4) A [4]

Experimental Protocols

Detailed experimental procedures for the synthesis of strontium thiosulphate hydrates are
crucial for obtaining pure crystalline products. The following protocols are based on published
methodologies.

Synthesis of Strontium Thiosulphate Pentahydrate
(SrS203-5H20)

This synthesis is achieved through a precipitation reaction followed by controlled crystallization.
Materials:

 Strontium chloride (SrCl2)
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e Sodium thiosulphate (Naz2S203)

¢ Distilled water

Procedure:

Prepare separate aqueous solutions of strontium chloride and sodium thiosulphate.
» Mix the two solutions to initiate the reaction: SrClz + Na2S203 — SrS203 + 2NaCl.[7]

e Due to the moderate solubility of strontium thiosulphate, the resulting solution must be
evaporated at a low temperature to induce crystallization.[7]

e The salt-out temperature is approximately -9.4°C (15°F).[7]

o Crystals of strontium thiosulphate pentahydrate will form and can be collected by filtration.

Synthesis of Strontium Thiosulphate Monohydrate
(SrS203-H20)

The monohydrate is typically obtained through slow evaporation from an aqueous solution.
Materials:

e Strontium nitrate (Sr(NO3)z2)

e Sodium thiosulphate pentahydrate (Naz2S203-5H20)

« Distilled water

Procedure:

e Prepare an aqueous solution containing both strontium nitrate and sodium thiosulphate
pentahydrate.[4]

o Store the solution at room temperature, allowing the solvent to evaporate very slowly over a
period of several months.[4]
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» Single crystals of strontium thiosulphate monohydrate will form in the highly concentrated
mother liquor.[4]

« |solate the crystals from the solution. Note that byproducts such as sodium nitrate (NaNO3)
and unreacted strontium nitrate may also crystallize.[4]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of strontium
thiosulphate hydrates via agqueous reaction.

Aqueous Solution of
Strontium Salt Precipitation SrS203-5H20 Crystals
(e.g., SrCl2 or Sr(NO3)2) (Low Temperature)
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I’I
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Sodium Thiosulphate (Slow Evaporation)
(Na25203)

Click to download full resolution via product page

Caption: General synthesis pathway for strontium thiosulphate hydrates.

Logical Relationship of Strontium Thiosulphate
Hydrates

This diagram illustrates the relationship between the anhydrous form and the characterized
hydrates of strontium thiosulphate.
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Caption: Relationship between strontium thiosulphate and its hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Strontium Thiosulphate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#discovery-and-history-of-strontium-
thiosulphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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